4-({4-[2-(4-methyl-1-piperazinyl)-2-oxoethoxy]phenyl}sulfonyl)morpholine

• IUPAC Name: 1-(4-methylpiperazin-1-yl)-2-(4-morpholin-4-ylsulfonylphenoxy)ethanone
• InChI: InChI=1S/C17H25N3O5S/c1-18-6-8-19(9-7-18)17(21)14-25-15-2-4-16(5-3-15)26(22,23)20-10-12-24-13-11-20/h2-5H,6-14H2,1H3
• InChI Key: RJPDUSOHVVLOFL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)COC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C17H25N3O5S
• Molecular Weight: 383.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves innovative methods, such as the use of α-phenylvinylsulfonium salts for the concise creation of C-substituted morpholines and piperazines, showcasing high levels of regio- and diastereoselectivity. These processes are performed under ambient conditions, highlighting the efficiency and practicality of synthesizing such complex molecules (Matlock et al., 2015).

Molecular Structure Analysis

The molecular structure of compounds containing the morpholine moiety has been confirmed through single crystal X-ray crystallography, indicating precise atomic arrangement and confirming the expected chemical structure. This analysis provides essential insights into the molecule's three-dimensional conformation and its implications on reactivity and interaction (Bhat et al., 2018).

Chemical Reactions and Properties

Compounds such as 4-methyl-1-(3,4,4-trichloro-1-cyclohexylsulfanyl-2-nitro-buta-1,3-dienyl) piperidine demonstrate the potential for diverse chemical reactions, including synthesis and interactions leading to various derivatives. Their structure and reactivity are crucial for developing new chemical entities with specific properties and activities (Aydinli et al., 2010).